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Compound of Interest

Compound Name: N,N-Dioctyl-Formamide

CAS No.: 6280-57-5

Cat. No.: B1596055

Get Quote

Executive Summary & Solvent Profile
N,N-Dioctylformamide (DOF) is a lipophilic amide (

) characterized by a high boiling point (>300°C estimated) and low aqueous solubility. Unlike
water-miscible amides (DMF, DMAc), DOF acts as the organic phase (extractant) in liquid-liquid
extraction (LLE).

Primary Loss Vectors:

Emulsification (Physical Entrainment): Due to surfactant-like properties of the long alkyl

chains.

Third-Phase Formation: Splitting of the organic phase at high metal loading or low

temperature.

Hydrolytic Degradation: Acid-catalyzed cleavage into dioctylamine and formic acid.
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Critical Troubleshooting: Physical & Chemical Loss
Control
Module A: Thermodynamic Loss (Solubility &
Saturation)
Q: My mass balance shows a consistent 1-3% loss of DOF into the aqueous raffinate. Is it

soluble? A: While DOF is "water-insoluble" by standard definitions, it has a finite partition

coefficient (

), particularly in acidic media (e.g.,

). The amide oxygen can be protonated, increasing aqueous solubility.

The "Pre-Equilibration" Protocol: To stop thermodynamic bleeding, you must saturate the

aqueous phase before the critical extraction step.

Create a "Sacrificial" Aqueous Phase: Take a volume of your aqueous buffer/acid equivalent

to your daily throughput.

Saturation Contact: Vigorously mix this with excess DOF for 30 minutes.

Separation: Allow phases to separate completely.

Usage: Use this DOF-saturated aqueous solution for your experiments. Since it is already at

thermodynamic equilibrium with DOF, it cannot absorb more solvent from your active organic

phase.

Data Insight:
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Parameter
N,N-Dimethylformamide
(DMF)

N,N-Dioctylformamide
(DOF)

Water Solubility Miscible < 50 mg/L (Neutral pH)

Acid Solubility Miscible
Increases w/ Acidity

(Protonation)

Primary Loss Mode Dissolution Emulsion/Entrainment

Module B: Kinetic Loss (Emulsions & Third Phase)
Q: I see a rag layer or a third middle phase forming. How do I recover the solvent trapped

there? A: This is the "Third Phase Phenomenon," common with long-chain amides. It occurs

when the polarity of the metal-solvate complex exceeds the solubility parameter of your diluent

(usually dodecane or kerosene).

Immediate Remediation (The Modifier Method): Do not simply centrifuge; you must alter the

solvent chemistry.

Add a Phase Modifier: Introduce 1-Octanol or Tributyl Phosphate (TBP) to the organic phase

(5-10% v/v). These act as co-solvents, increasing the polarity of the organic phase and re-

dissolving the third phase.

Temperature Swing: Gently heat the mixture to 40-50°C. Third-phase formation is often

exothermic; heating favors homogeneity.

Visualizing the Loss Pathways:
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Figure 1: Solvent loss vectors in a standard Liquid-Liquid Extraction (LLE) circuit. Note that

hydrolysis is irreversible, while emulsion and solubility losses end up in the aqueous waste

stream.

Module C: Recovery & Purification
Q: I cannot distill DOF off my product. The boiling point is too high. A: You should rarely attempt

to distill DOF at atmospheric pressure. Its high boiling point leads to thermal decomposition

before recovery.

Recommended Recovery Strategy: Back-Extraction (Stripping) Instead of removing the solvent

from the solute, remove the solute from the solvent.

Chemical Strip: Contact the loaded DOF phase with a stripping agent (e.g., dilute dilute acid,

complexing agent like oxalate, or carbonate depending on the target metal).

Wash: Wash the stripped DOF with water to remove acid traces.

Recycle: The DOF is now regenerated and ready for reuse.

If Distillation is Mandatory:

Equipment: Wiped Film Evaporator (WFE) or Short Path Distillation.
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Vacuum: Must be < 0.1 mbar.

Temperature: Keep mantle < 150°C to prevent amide bond cleavage.

Module D: Chemical Stability (Hydrolysis)
Q: My solvent smells like amine (fishy) after a few cycles. Is it degrading? A: Yes. In the

presence of strong acids (HNO3, HCl) and radiation (if applicable), DOF hydrolyzes to

Dioctylamine and Formic Acid.

The "Acid Contact Time" Rule: Hydrolysis kinetics are time and temperature-dependent.

Limit Contact: Perform extraction and immediate phase separation.[1] Do not leave phases

in contact overnight.

Temperature Cap: Never exceed 60°C when DOF is in contact with acidic aqueous phases.

Alkaline Wash: Periodically wash the organic phase with 0.1M NaOH or

. This removes the formic acid degradation product and restores the pH balance, though it
cannot regenerate the lost amide.

Experimental Protocol: The "Zero-Loss" Extraction
Workflow
This protocol is designed for high-value extraction where solvent conservation is paramount.

Reagents:

N,N-Dioctylformamide (DOF)

Diluent (n-Dodecane or Kerosene)

Modifier (1-Octanol, optional)

Step-by-Step:

Preparation (The Diluent Barrier):
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Do not use pure DOF if possible. Dilute to 0.5M - 1.0M in n-dodecane. The diluent reduces

viscosity, improving phase separation speed and reducing physical entrainment

(emulsions).

Pre-Equilibration (Thermodynamic Seal):

Contact the organic phase with a blank acid solution (same molarity as feed) for 10

minutes. Discard the aqueous wash. This saturates the organic phase with water and acid,

preventing volume expansion/contraction during the actual run.

Extraction (Soft Mixing):

Avoid: Ultrasonic mixing or high-shear impellers (vortexing > 2000 RPM). These create

micro-emulsions stable for days.

Use: Gentle inversion or magnetic stirring at low RPM (300-500) for a longer duration (20

mins).

Separation (Centrifugal Assist):

Centrifuge at 3000 x g for 5 minutes.

Check: Look for "haze" in the aqueous layer. If hazy, filter through a hydrophobic PTFE

membrane (0.45 µm) to recover entrained solvent droplets.

Decision Matrix: Troubleshooting Emulsions
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Figure 2: Decision tree for resolving phase separation issues in DOF extractions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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